CHR-6494
CHR-6494
CHR-6494 is a potent and selective histone kinase Haspin inhibitor. CHR-6494 reduces H3T3ph levels in a dose-dependent manner and causes a mitotic catastrophe characterized by metaphase misalignment, spindle abnormalities and centrosome amplification. CHR-6494 shows antitumor potential in xenografted nude mice without any observed toxicity. Thus, CHR-6494 is a first-in-class Haspin inhibitor with a wide spectrum of anticancer effects that merits further preclinical research as a new member of the family of mitotic kinase inhibitors.
Brand Name:
Vulcanchem
CAS No.:
1333377-65-3
VCID:
VC0523599
InChI:
InChI=1S/C16H16N6/c1-2-7-17-15-5-6-16-18-10-14(22(16)21-15)11-3-4-13-12(8-11)9-19-20-13/h3-6,8-10H,2,7H2,1H3,(H,17,21)(H,19,20)
SMILES:
CCCNC1=NN2C(=NC=C2C3=CC4=C(C=C3)NN=C4)C=C1
Molecular Formula:
C16H16N6
Molecular Weight:
292.346
CHR-6494
CAS No.: 1333377-65-3
Inhibitors
VCID: VC0523599
Molecular Formula: C16H16N6
Molecular Weight: 292.346
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1333377-65-3 |
|---|---|
| Product Name | CHR-6494 |
| Molecular Formula | C16H16N6 |
| Molecular Weight | 292.346 |
| IUPAC Name | 3-(1H-indazol-5-yl)-N-propylimidazo[1,2-b]pyridazin-6-amine |
| Standard InChI | InChI=1S/C16H16N6/c1-2-7-17-15-5-6-16-18-10-14(22(16)21-15)11-3-4-13-12(8-11)9-19-20-13/h3-6,8-10H,2,7H2,1H3,(H,17,21)(H,19,20) |
| Standard InChIKey | CZZCAOGIEGXMBZ-UHFFFAOYSA-N |
| SMILES | CCCNC1=NN2C(=NC=C2C3=CC4=C(C=C3)NN=C4)C=C1 |
| Appearance | Solid powder |
| Description | CHR-6494 is a potent and selective histone kinase Haspin inhibitor. CHR-6494 reduces H3T3ph levels in a dose-dependent manner and causes a mitotic catastrophe characterized by metaphase misalignment, spindle abnormalities and centrosome amplification. CHR-6494 shows antitumor potential in xenografted nude mice without any observed toxicity. Thus, CHR-6494 is a first-in-class Haspin inhibitor with a wide spectrum of anticancer effects that merits further preclinical research as a new member of the family of mitotic kinase inhibitors. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | CHR-6494; CHR 6494; CHR6494. |
| Reference | 1: Kang H, Park YS, Cho DH, Kim JS, Oh JS. Dynamics of histone H3 phosphorylation at threonine 3 during meiotic maturation in mouse oocytes. Biochem Biophys Res Commun. 2015 Mar 6;458(2):280-6. doi: 10.1016/j.bbrc.2015.01.099. Epub 2015 Jan 31. PubMed PMID: 25645018. 2: Huertas D, Soler M, Moreto J, Villanueva A, Martinez A, Vidal A, Charlton M, Moffat D, Patel S, McDermott J, Owen J, Brotherton D, Krige D, Cuthill S, Esteller M. Antitumor activity of a small-molecule inhibitor of the histone kinase Haspin. Oncogene. 2012 Mar 15;31(11):1408-18. doi: 0.1038/onc.2011.335. Epub 2011 Aug 1. PubMed PMID: 21804608; PubMed Central PMCID: PMC3312407. |
| PubChem Compound | 70679308 |
| Last Modified | Nov 11 2021 |
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